Cas no 5415-05-4 (Benzenepropanenitrile,a-(4-chlorophenyl)-b-oxo-)
5415-05-4 structure
Product Name:Benzenepropanenitrile,a-(4-chlorophenyl)-b-oxo-
CAS No:5415-05-4
MF:C15H10ClNO
MW:255.699002742767
CID:385681
PubChem ID:223506
Update Time:2025-04-19
Benzenepropanenitrile,a-(4-chlorophenyl)-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,a-(4-chlorophenyl)-b-oxo-
- NSC11187; CTK4J9779; SureCN7198885; 2-(4-Chlor-phenyl)-3-oxo-3-phenyl-propionitril; AR-1C7717; 4'-Chlor-desoxybenzoin-ms-carbonsaeure-nitril; AC1L5CM1; AKOS009354457; 4'-Chlor-ms-cyan-desoxybenzoin; AC1Q3NAN; Benzoyl-p-chlorphenylacetonitril; 2-(4-chloro-phenyl)-3-oxo-3-phenyl-propionitrile;
- NSC11187
- SCHEMBL7198885
- 2-(4-chlorophenyl)-3-oxo-3-phenylpropanenitrile
- DTXSID80279075
- NSC-11187
- 5415-05-4
-
- Inchi: 1S/C15H10ClNO/c16-13-8-6-11(7-9-13)14(10-17)15(18)12-4-2-1-3-5-12/h1-9,14H
- InChI Key: FMKLILXYVWBJCG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C#N)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 255.0452
- Monoisotopic Mass: 255.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
- LogP: 3.83008
Benzenepropanenitrile,a-(4-chlorophenyl)-b-oxo- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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